Cas no 1373920-99-0 (2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile)

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile is a fluorinated aromatic nitrile compound with a distinct substitution pattern, featuring fluoro, methoxy, and trifluoromethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the nitrile group offers reactivity for further derivatization. Its well-defined regiochemistry allows precise modifications in target molecules. The compound is particularly useful in the development of bioactive compounds, where its structural motifs contribute to improved binding affinity and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile structure
1373920-99-0 structure
Product name:2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
CAS No:1373920-99-0
MF:C9H5F4NO
MW:219.1357
MDL:MFCD22201044
CID:4594413

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
    • MDL: MFCD22201044
    • Inchi: 1S/C9H5F4NO/c1-15-6-2-5(4-14)8(10)7(3-6)9(11,12)13/h2-3H,1H3
    • InChI Key: NBCGJZRRXIWVLY-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=C(C=C1C(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Topological Polar Surface Area: 33
  • XLogP3: 2.6

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC303035-10g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0 97%
10g
£241.00 2025-02-21
Apollo Scientific
PC303035-1g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0 97%
1g
£46.00 2025-02-21
abcr
AB350070-1g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile, 97%; .
1373920-99-0 97%
1g
€121.90 2024-06-08
abcr
AB350070-10g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile, 97%; .
1373920-99-0 97%
10g
€469.00 2024-06-08
1PlusChem
1P009J34-1g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0
1g
$101.00 2023-12-22
1PlusChem
1P009J34-5g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0
5g
$233.00 2023-12-22
1PlusChem
1P009J34-10g
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0
10g
$377.00 2023-12-22
A2B Chem LLC
AE43840-10g
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0
10g
$386.00 2024-04-20
Ambeed
A541727-1g
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0 95+%
1g
$95.0 2024-04-24
A2B Chem LLC
AE43840-1g
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile
1373920-99-0
1g
$107.00 2024-04-20

Additional information on 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile

Comprehensive Overview of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 1373920-99-0)

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 1373920-99-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its potential applications in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve metabolic stability and membrane permeability in drug molecules. 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile aligns with this trend, as its methoxy and cyano functionalities further diversify its utility. Researchers are increasingly exploring its role in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing needs in oncology and neurology. Additionally, its low environmental persistence compared to non-fluorinated analogs makes it a candidate for sustainable agrochemical formulations.

The synthesis of CAS No. 1373920-99-0 typically involves multi-step reactions, including halogenation, methoxylation, and cyanation, with yields optimized through advanced catalytic systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for regulatory compliance in pharmaceutical applications. Recent innovations in continuous flow chemistry have also been applied to scale up production while minimizing waste, reflecting the industry's shift toward green chemistry principles.

From a commercial perspective, 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile is supplied by specialized fine chemical manufacturers under stringent quality controls. Its pricing is influenced by factors like raw material availability and process efficiency, with bulk purchases often negotiated for large-scale R&D projects. Market analysts highlight its growing relevance in patent-protected drug pipelines, particularly in regions like North America and Asia-Pacific, where biopharmaceutical innovation is thriving.

Safety data for this compound emphasizes standard handling protocols for laboratory chemicals, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its nitrile group warrants caution during storage to prevent moisture-induced degradation. Environmental assessments indicate moderate biodegradability, aligning with REACH and EPA guidelines for industrial chemicals.

Looking ahead, CAS No. 1373920-99-0 is poised to play a pivotal role in precision medicine and smart farming solutions. Its molecular versatility supports the design of targeted therapies for complex diseases, while its agrochemical potential aligns with global efforts to enhance food security. As synthetic methodologies evolve, this compound may unlock further breakthroughs in catalysis and material science, solidifying its status as a cornerstone of modern chemical innovation.

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Amadis Chemical Company Limited
(CAS:1373920-99-0)2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
A1133419
Purity:99%/99%
Quantity:5g/10g
Price ($):171.0/278.0